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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two widely used herbicides,
prosulfuron and dicamba, for the control of broadleaf weeds. The information presented is
based on a comprehensive review of available experimental data to assist researchers and
scientists in understanding the performance and mechanisms of these compounds.

Introduction to Prosulfuron and Dicamba

Prosulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea chemical
class (WSSA Group 2).[1][2] It is known for its effectiveness at low application rates for the
control of a wide range of annual broadleaf weeds in crops such as maize, sorghum, and small
grains.[1][3]

Dicamba is a selective, systemic herbicide from the benzoic acid chemical family (WSSA Group
4) that provides pre-emergence and post-emergence control of annual and perennial broadleaf
weeds.[4][5] It is commonly used in agriculture for crops like corn, wheat, and in non-crop areas
such as turf and pastures.[4][5]

Mechanism of Action

The distinct modes of action of prosulfuron and dicamba are critical to their herbicidal activity
and have implications for resistance management.
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Prosulfuron: As an acetolactate synthase (ALS) inhibitor, prosulfuron targets a key enzyme
in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[3] Inhibition
of ALS leads to a cessation of cell division and plant growth, with visible symptoms appearing
within days and complete control typically achieved in about two weeks.[3]

Dicamba: Dicamba functions as a synthetic auxin, mimicking the natural plant hormone indole-
3-acetic acid (IAA).[5] It induces rapid, uncontrolled, and abnormal cell growth in susceptible
broadleaf plants by disrupting several growth processes, including cell wall plasticity and
nucleic acid metabolism.[6][7] This ultimately leads to the destruction of vascular tissue and
plant death, with symptoms often appearing within 7 to 21 days.[5]

Below are diagrams illustrating the signaling pathways affected by each herbicide.
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Figure 1. Prosulfuron's inhibition of the ALS enzyme pathway.
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Figure 2. Dicamba's disruption of the synthetic auxin pathway.

Efficacy Comparison: Experimental Data

The following tables summarize quantitative data from field trials comparing the efficacy of
prosulfuron and dicamba for the control of various broadleaf weeds. It is important to note that
direct head-to-head comparisons of solo applications are limited in the reviewed literature.
Much of the available data for prosulfuron is from studies where it is combined with dicamba.

Table 1: Efficacy of Prosulfuron and Dicamba on Broadleaf Weeds in Winter Wheat
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. Application
Weed Herbicide Control (%)  Control (%) L
. Rate (Ib Citation
Species Treatment . - 20 DAT -41 DAT
a.i./A)

Shepherd's
purse
(Capsella Prosulfuron 0.0089 66 92 [2]
bursa-
pastoris)
Prosulfuron 0.0179 69 93 [2]
Prosulfuron +  0.0089 +

_ 72 96 [2]
Dicamba 0.093
Prosulfuron +  0.0179 +

_ 74 97 [2]
Dicamba 0.093
Henbit
(Lamium Prosulfuron 0.0089 40 23 [2]
amplexicaule)
Prosulfuron 0.0179 44 29 [2]
Prosulfuron +  0.0089 +

_ 46 41 [2]
Dicamba 0.093
Prosulfuron +  0.0179 +

_ 46 43 [2]
Dicamba 0.093
Dogfennel
(Eupatorium Prosulfuron 0.0089 61 86 [2]
capillifolium)
Prosulfuron 0.0179 66 90 [2]
Prosulfuron +  0.0089 +

_ 75 95 [2]
Dicamba 0.093
Prosulfuron +  0.0179 +

79 97 [2]

Dicamba 0.093
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DAT: Days After Treatment. Data from a study conducted in dryland winter wheat.[2]

Table 2: Efficacy of Prosulfuron + Dicamba Premix on Broadleaf Weeds in Wheat

Weed Species

Prosulfuron + Dicamba
Rate (g/ha)

Weed Dry Weight
Reduction (%)

Descurainia sophia 300 - 500 75 -100
Fumaria vaillantii 300 - 500 75-100
Galium tricornutum 300 - 500 75-100
Centaurea depressa 300 - 500 85-93
Carduus spp. 300 - 500 85-93
Rapistrum rugosum 300 - 500 70 - 100
Veronica persica 300 - 500 42 - 97
Malva neglecta 300 - 500 42 - 97
Sinapis arvensis 300 - 500 42 - 97

Data from a study evaluating a prosulfuron + dicamba premix (Casper® WG 55%) across

multiple regions.[3]

Table 3: Efficacy of Dicamba on Key Broadleaf Weeds in Various Studies (Not Direct

Comparison)
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. Dicamba Rate Days After L
Weed Species Control (%) Citation
(g aelha) Treatment

Palmer amaranth
(Amaranthus 1120 78 14 [8]

palmeri)

Waterhemp
(Amaranthus 1120 78 14 [8]

tuberculatus)

Velvetleaf
(Abutilon 1120 73 14 [8]
theophrasti)

Common
lambsquarters

) 533 <60 21 9]
(Chenopodium

album)

Henbit (Lamium
_ 280 <21 28 [6]
amplexicaule)

Purple
deadnettle

_ 280 <21 28 [6]
(Lamium

purpureum)

ae: acid equivalent. This table compiles data from separate studies and does not represent a
direct head-to-head comparison under identical conditions.

Experimental Protocols

The following outlines a typical experimental protocol for conducting a post-emergence
herbicide efficacy trial, synthesized from established guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dicamba-for-broadleaf-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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